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Compound of Interest

Compound Name: Tiaramide

Cat. No.: B1203770 Get Quote

For Immediate Release

This application note provides detailed protocols and quantitative data for the use of

Tiaramide, a non-steroidal anti-inflammatory drug (NSAID), in rodent studies. It is intended for

researchers, scientists, and drug development professionals investigating the anti-

inflammatory, analgesic, and toxicological properties of this compound.

Mechanism of Action
Tiaramide primarily functions as a selective inhibitor of cyclooxygenase-2 (COX-2). By

blocking the COX-2 enzyme, Tiaramide prevents the conversion of arachidonic acid into

prostaglandins, which are key mediators of inflammation and pain. Additionally, Tiaramide has

been shown to modulate the activity of immune cells, including macrophages and neutrophils,

and possesses antioxidant properties.[1] It also exhibits anti-anaphylactic effects by inhibiting

histamine release from mast cells.[2][3]

Signaling Pathways
COX-2 Inhibition Pathway
Tiaramide's primary mechanism involves the inhibition of the COX-2 pathway, which is crucial

in the inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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